Cas no 62648-67-3 (1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl-)

• Product name: 1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl-
• CAS No: 62648-67-3
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• CID: 436484
• PubChem ID: 53917752

1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadien-3-ol, 8-methoxy-3,7-dimethyl-
• 8-methoxy-3,7-dimethylocta-1,6-dien-3-ol
• DTXSID10707654
• 62648-67-3
• IIFILAIABRHAKK-UHFFFAOYSA-N
• 8-methoxy-3,7-dimethyl-octa-1,6-dien-3-ol

• Inchi： InChI=1S/C11H20O2/c1-5-11(3,12)8-6-7-10(2)9-13-4/h5,7,12H,1,6,8-9H2,2-4H3
• InChI Key： IIFILAIABRHAKK-UHFFFAOYSA-N
• SMILES： CC(=CCCC(C)(C=C)O)COC

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46